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Compound of Interest

Boc-Asp(OMe)-fluoromethyl
Compound Name:
ketone

Cat. No.: B149714

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and biological activity of Boc-Asp(OMe)-fluoromethyl ketone. This compound is a
well-established, cell-permeable, irreversible broad-spectrum inhibitor of caspases, a family of
cysteine proteases that play a critical role in apoptosis (programmed cell death) and
inflammation. Due to its ability to modulate these fundamental cellular processes, Boc-
Asp(OMe)-fluoromethyl ketone serves as an invaluable tool in chemical biology and drug
discovery.

Chemical Structure and Physicochemical Properties

Boc-Asp(OMe)-fluoromethyl ketone, also known as Boc-D-FMK, is a synthetic peptide
derivative. The presence of the fluoromethyl ketone (FMK) moiety is crucial for its mechanism
of action, allowing it to act as an irreversible inhibitor. The N-terminal tert-butyloxycarbonyl
(Boc) protecting group and the O-methylated aspartic acid residue enhance its cell
permeability.

Table 1: Chemical and Physical Properties
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Property Value
methyl (3S)-3-{[(tert-butoxy)carbonyllamino}-5-
UPAC Name ﬂuor(:/-4(-oxz)pe{r5ianoate ! ! }
Synonyms Boc-D-FMK, BAF, Boc-Asp(OMe)-FMK
CAS Number 187389-53-3[1]
Molecular Formula C11H1sFNOs[1]
Molecular Weight 263.26 g/mol [1]
Appearance White to off-white solid
Solubility Soluble in DMSO (>11.65 mg/mL) and Ethanol
(>41.65 mg/mL). Insoluble in water.[2]
SMILES COC(=0)C--INVALID-LINK--C(=O)CF
Storage Store at -20°C, protected from moisture.

Mechanism of Action and Biological Activity

Boc-Asp(OMe)-fluoromethyl ketone functions as a pan-caspase inhibitor, meaning it can
inhibit a wide range of caspase enzymes. Caspases are synthesized as inactive zymogens
(pro-caspases) and are activated through proteolytic cleavage during apoptosis. The
fluoromethyl ketone group of Boc-Asp(OMe)-FMK forms a covalent thioether bond with the
cysteine residue in the active site of caspases, leading to their irreversible inactivation.

Beyond its well-documented role as a caspase inhibitor, this compound has also been shown
to inhibit other cysteine proteases, such as cathepsins H and L. This broader specificity should
be considered when interpreting experimental results.

Table 2: Biological Activity and Inhibitory Concentrations
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Target/Process

Inhibition Data

Cell TypelSystem

TNFa-stimulated apoptosis

ICs0 = 39 uM[3][4]

Neutrophils

Caspases

Broad-spectrum inhibitor
(Specific Ki/ICso values for
individual caspases are not
readily available in the public

domain)

Various

Cathepsin H

Inhibitor (Specific Ki/ICso

values not readily available)

N/A

Cathepsin L

Inhibitor (Specific Ki/ICso

values not readily available)

N/A

Signaling Pathways

Boc-Asp(OMe)-fluoromethyl ketone is a valuable tool for dissecting signaling pathways that

involve caspase activation, primarily the extrinsic and intrinsic pathways of apoptosis.

Inhibition of the Fas-Mediated Apoptosis Pathway

The Fas receptor (also known as CD95 or APO-1) is a death receptor that, upon binding to its
ligand (FasL), initiates a signaling cascade leading to apoptosis. This process is heavily reliant
on the activation of initiator caspases (like caspase-8) and executioner caspases (like caspase-
3). Boc-Asp(OMe)-FMK can effectively block this pathway by inhibiting these key caspases.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.medchemexpress.com/BOC-D-FMK.html
https://www.selleckchem.com/products/boc-d-fmk.html
https://www.benchchem.com/product/b149714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Fas Ligand (FasL)

Fas Receptor (FasR)

Recruitment

FADD

Boc-Asp(OMe)-FMK

Active Caspase-8

Pro-caspase-3

Adtivation

Active Caspase-3

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

ecruitment

TRADD

ecruitment

Start: Seed Cells

FADD

_ .
ecruitment Pre-treat with

Boc-Asp(OMe)-FMK
(e.g., 10-100 pM)

'

Induce Apoptosis
(e.g., with FasL or TNF-a)

!

Incubate
Pro-caspase-3 (Time dependent on assay)

Agtivation \L

Perform Apoptosis Assay
Active Caspase-3 (e.g., Caspase Activity, Cell Viability)

Pro-caspase-8 Boc-Asp(OMe)-FMK

Active Caspase-8

Analyze Data

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b149714?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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